Cas no 2091456-79-8 (1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)-)
1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)-
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- Inchi: 1S/C11H14ClN3/c1-6(2)9-7(3)14-11-8(10(9)12)5-13-15(11)4/h5-6H,1-4H3
- InChI Key: QRNQKVIOASINGO-UHFFFAOYSA-N
- SMILES: C12N(C)N=CC1=C(Cl)C(C(C)C)=C(C)N=2
1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-368886-1.0g |
4-chloro-1,6-dimethyl-5-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine |
2091456-79-8 | 1.0g |
$0.0 | 2023-03-02 |
1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)-
Comprehensive Overview of 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)- (CAS No. 2091456-79-8)
The compound 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1,6-dimethyl-5-(1-methylethyl)- (CAS No. 2091456-79-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase inhibitors and cancer therapeutics, aligning with the growing demand for novel treatments in precision medicine.
One of the key features of 4-chloro-1,6-dimethyl-5-(1-methylethyl)-1H-pyrazolo[3,4-b]pyridine is its chloro and isopropyl substituents, which enhance its reactivity and binding affinity in biological systems. These functional groups are often explored in medicinal chemistry for their ability to modulate enzyme activity. Recent studies highlight its relevance in the development of small-molecule drugs, particularly in the context of neurodegenerative diseases and metabolic disorders, which are among the most searched health topics today.
The synthesis of CAS No. 2091456-79-8 involves multi-step organic reactions, including cyclization and substitution processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the industry's focus on green chemistry and sustainable manufacturing. These methods are frequently discussed in academic forums and patent literature, reflecting their importance in modern chemical innovation.
From an analytical perspective, 1H-Pyrazolo[3,4-b]pyridine derivatives are characterized using NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques ensure accurate identification and quality control, critical for regulatory compliance in pharmaceutical development. The compound's physicochemical properties, such as solubility and stability, are also extensively studied to optimize formulation strategies, a topic highly relevant to drug delivery systems.
In the context of market trends, the demand for heterocyclic compounds like 2091456-79-8 is rising due to their versatility in biotechnology and material science. Investors and researchers alike are keen on exploring its commercial potential, especially in personalized medicine and biomarker discovery. This aligns with frequent search queries about next-generation therapeutics and high-value chemicals in the scientific community.
Future research directions for 4-chloro-1,6-dimethyl-5-(1-methylethyl)-1H-pyrazolo[3,4-b]pyridine may include structure-activity relationship (SAR) studies and computational modeling to predict its interactions with biological targets. Such approaches are pivotal in accelerating drug discovery pipelines, a hot topic in AI-driven chemistry and machine learning applications. The compound's role in combinatorial chemistry libraries further underscores its relevance in high-throughput screening campaigns.
In summary, CAS No. 2091456-79-8 represents a promising candidate for interdisciplinary research, bridging gaps between organic synthesis, pharmacology, and industrial applications. Its adaptability to emerging technologies and alignment with global health priorities make it a compound worth watching in the coming years.
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